Cas no 895458-43-2 (3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide
• CAS No: 895458-43-2
• MF: C₁₆H₁₁Cl₃N₂O₃S₃
• MW: 481.824136972427
• CID: 6283174
• PubChem ID: 18573172
• Update Time: 2025-07-16

3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide
• 3-((4-chlorophenyl)sulfonyl)-N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)propanamide
• 895458-43-2
• 3-(4-chlorophenyl)sulfonyl-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]propanamide
• AKOS024657520
• 3-(4-chlorobenzenesulfonyl)-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]propanamide
• F2536-0920

• Inchi： 1S/C16H11Cl3N2O3S3/c17-9-1-3-10(4-2-9)27(23,24)6-5-14(22)21-16-20-12(8-25-16)11-7-13(18)26-15(11)19/h1-4,7-8H,5-6H2,(H,20,21,22)
• InChI Key： WHUNSRCRFJLBAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCC(NC1=NC(=CS1)C1=C(SC(=C1)Cl)Cl)=O)(=O)=O

Computed Properties

• Exact Mass: 479.899739g/mol
• Monoisotopic Mass: 479.899739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide

Introduction to Compound with CAS No. 895458-43-2 and Product Name: 3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide

The compound with the CAS number 895458-43-2 and the product name 3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring, a benzenesulfonyl group, and a dichlorothiophene moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The introduction of substituents such as the 4-chlorobenzenesulfonyl group and the 2,5-dichlorothiophen-3-yl group further enhances the compound's potential by modulating its electronic and steric properties. These modifications can influence the compound's solubility, bioavailability, and interactions with biological targets.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds are of paramount importance. The compound in question has been synthesized through a multi-step process that involves careful selection of reaction conditions and reagents. The use of advanced synthetic techniques has allowed for the precise construction of its complex structure. This level of synthetic precision is crucial for ensuring the purity and efficacy of the final product.

The biological activity of 3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide has been extensively evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The presence of the benzenesulfonyl group is particularly noteworthy, as it is known to enhance binding affinity to target proteins. Additionally, the dichlorothiophene moiety may contribute to the compound's ability to cross cell membranes, thereby improving its pharmacokinetic profile.

One of the most exciting aspects of this compound is its potential application in treating chronic inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, cardiovascular disease, and certain types of cancer. By targeting key inflammatory pathways, this compound may offer a novel therapeutic approach to managing these conditions. Furthermore, its structural similarity to known anti-inflammatory agents suggests that it may be able to fill unmet medical needs where current treatments are insufficient.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict the binding interactions between this compound and its target enzymes. These predictions have guided the optimization process, leading to improved potency and selectivity. By integrating experimental data with computational insights, researchers can accelerate the discovery of new bioactive molecules.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic gain. The unique structure of 3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide suggests that it may be able to disrupt these pathways by inhibiting key enzymes involved in cancer cell proliferation and survival. Early preclinical studies have shown encouraging results in cell culture models, paving the way for further investigation in animal models.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles. Modern synthetic methodologies emphasize sustainability by minimizing waste and reducing hazardous reactions. The multi-step synthesis of this compound has been optimized to incorporate these principles, ensuring that it can be produced efficiently while minimizing environmental impact. This approach aligns with broader efforts in pharmaceutical manufacturing to adopt more sustainable practices.

In conclusion, 3-(4-chlorobenzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide (CAS No. 895458-43-2) represents a significant contribution to the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutics for a wide range of medical conditions.